5-Bromophthalide

Description

What is 5-Bromophthalide?

5-Bromophthalide (5-bromo-3H-2-benzofuran-1-one) is a chemical compound with the molecular formula C8H5BrO2 . It is a white to light yellow or light orange powder or crystal in appearance . 5-Bromophthalide is used in organic synthesis and pharmaceutical development .

Synthesis of 5-Bromophthalide

5-Bromophthalide can be synthesized through the reduction of 4-bromophthalic anhydride . One efficient process involves reducing 4-bromophthalic anhydride in an organic solvent to obtain a mixture of 5-bromophthalide and 6-bromophthalide, followed by acidifying the reaction mixture, separating it into aqueous and organic phases, and selectively crystallizing 5-bromophthalide from the organic phase . 5-Bromophthalide can also be obtained through the liquid-phase catalytic oxidation of 4-bromo-o-xylene .

Applications of 5-Bromophthalide

5-Bromophthalide is a versatile compound with applications in various fields :

• Pharmaceutical Development: It serves as an intermediate in the synthesis of anti-inflammatory and analgesic drugs . It is also used in the preparation of citalopram, an antidepressant drug .

• Organic Synthesis: It acts as a building block for creating complex molecules and exploring new chemical reactions .

• Fluorescent Dyes: It is used in the production of fluorescent dyes for biological imaging and diagnostics .

• Material Science: It is utilized in formulating polymers and coatings, enhancing thermal stability and chemical resistance .

• Environmental Applications: It has potential uses in developing sensors for detecting environmental pollutants .

• Antibacterial Agents: It can be used to synthesize bromophenol derivatives, which are promising antibacterial agents .

Safety and Regulations

According to its Safety Data Sheet, 5-Bromophthalide can cause skin and serious eye irritation, and may cause respiratory irritation . It is recommended to wear protective gloves, clothing, and eye/face protection, and to avoid breathing dust, fumes, gas, mist, vapors, or spray . Use only outdoors or in a well-ventilated area .

• CAS No.: 64169-34-2
• Product Name: 5-Bromophthalide
• Molecular Formula: C8H5BrO2
• Molecular Weight: 213.03 g/mol
• IUPAC Name: 5-bromo-3H-2-benzofuran-1-one
• Standard InChI: InChI=1S/C8H5BrO2/c9-6-1-2-7-5(3-6)4-11-8(7)10/h1-3H,4H2
• Standard InChIKey: IUSPXLCLQIZFHL-UHFFFAOYSA-N
• SMILES: C1C2=C(C=CC(=C2)Br)C(=O)O1
• Canonical SMILES: C1C2=C(C=CC(=C2)Br)C(=O)O1
• Synonyms: 5-Bromo-1(3H)-isobenzofuranone; 5-Bromoisobenzofuran-1(3H)-one
• PubChem Compound: 603144
• Last Modified: Sep 15 2023